Cas no 40276-93-5 (3-Methyl-1-hexyne)

3-Methyl-1-hexyne structure
3-Methyl-1-hexyne structure
Product Name:3-Methyl-1-hexyne
CAS No:40276-93-5
MF:C7H12
MW:96.1701822280884
CID:89418
PubChem ID:329760240
Update Time:2025-04-18

3-Methyl-1-hexyne Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-hexyne
    • 3-methylhex-1-yne
    • 3-Methyl-1-hexyne technical grade
    • (2E,4Z)-4-(3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE)-1-PHENYLBUT-2-EN-1-ONE
    • MFCD00041671
    • EN300-787589
    • DTXSID70960667
    • 1-Hexyne, 3-methyl-
    • AKOS025295295
    • FT-0616034
    • 40276-93-5
    • 3-Methyl-1-hexyne, technical grade
    • DA-06118
    • MDL: MFCD00041671
    • Inchi: 1S/C7H12/c1-4-6-7(3)5-2/h2,7H,4,6H2,1,3H3
    • InChI Key: OPZULQHRFNTFFZ-UHFFFAOYSA-N
    • SMILES: C(CC)C(C#C)C
    • BRN: 1098327

Computed Properties

  • Exact Mass: 96.09390
  • Monoisotopic Mass: 96.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: liquid
  • Density: 0.710 g/mL at 25 °C
  • Melting Point: -88.73°C (estimate)
  • Boiling Point: 85°C
  • Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
  • Refractive Index: n20/D 1.402
  • PSA: 0.00000
  • LogP: 2.05580
  • Solubility: Insoluble

3-Methyl-1-hexyne Security Information

  • Symbol: GHS02
  • Signal Word:Danger
  • Hazard Statement: H225
  • Warning Statement: P210
  • Hazardous Material transportation number:UN 3295
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: S16-S29-S33-S62
  • Hazardous Material Identification: F
  • Packing Group:II
  • HazardClass:3
  • PackingGroup:II
  • Risk Phrases:R11; R65
  • Packing Group:II

3-Methyl-1-hexyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
662887-1G
3-Methyl-1-hexyne
40276-93-5 technical grade
1G
¥618.8 2022-02-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
662887-10G
3-Methyl-1-hexyne
40276-93-5
10g
¥6281.88 2023-11-30
SHENG KE LU SI SHENG WU JI SHU
sc-231820-1 g
3-Methyl-1-hexyne,
40276-93-5
1g
¥331.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-231820-1g
3-Methyl-1-hexyne,
40276-93-5
1g
¥331.00 2023-09-05
Enamine
EN300-787589-0.05g
3-methylhex-1-yne
40276-93-5 95.0%
0.05g
$83.0 2025-03-21
Enamine
EN300-787589-0.1g
3-methylhex-1-yne
40276-93-5 95.0%
0.1g
$87.0 2025-03-21
Enamine
EN300-787589-0.25g
3-methylhex-1-yne
40276-93-5 95.0%
0.25g
$90.0 2025-03-21
Enamine
EN300-787589-0.5g
3-methylhex-1-yne
40276-93-5 95.0%
0.5g
$95.0 2025-03-21
Enamine
EN300-787589-1.0g
3-methylhex-1-yne
40276-93-5 95.0%
1.0g
$98.0 2025-03-21
Enamine
EN300-787589-2.5g
3-methylhex-1-yne
40276-93-5 95.0%
2.5g
$198.0 2025-03-21

3-Methyl-1-hexyne Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.